Cas no 104383-21-3 (1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-)
104383-21-3 structure
Product Name:1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-
CAS No:104383-21-3
MF:C18H16F6N4O4
MW:466.334465026855
CID:157009
Update Time:2024-01-25
1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-
- 1,3-Propanediamine,N-methyl-N,N'-bis[2-nitro-4-(trifluoromethyl)phenyl]- (9CI)
- CP 17347
- 1,3-Propanediamine, N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]-
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- Inchi: 1S/C18H16F6N4O4/c1-26(14-6-4-12(18(22,23)24)10-16(14)28(31)32)8-2-7-25-13-5-3-11(17(19,20)21)9-15(13)27(29)30/h3-6,9-10,25H,2,7-8H2,1H3
- InChI Key: NHPZXKXVPFDVLC-UHFFFAOYSA-N
- SMILES: C(N(C)C1=CC=C(C(F)(F)F)C=C1[N+]([O-])=O)CCNC1=CC=C(C(F)(F)F)C=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 466.10768
Experimental Properties
- Density: 1.480±0.06 g/cm3(Predicted)
- Boiling Point: 519.2±50.0 °C(Predicted)
- PSA: 101.55
- pka: 0.73±0.50(Predicted)
1,3-Propanediamine,N1-methyl-N1,N3-bis[2-nitro-4-(trifluoromethyl)phenyl]- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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